Cas no 536700-94-4 (ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate)

• Product Name: ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate
• CAS No: 536700-94-4
• MF: C₂₄H₃₀N₂O₅S
• MW: 458.570405483246
• CID: 6005392
• PubChem ID: 5179507
• Update Time: 2025-08-05

ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate
• ethyl 4-((2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methoxy)benzoate
• Benzoic acid, 4-[[2-[(ethylamino)thioxomethyl]-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methoxy]-, ethyl ester
• ethyl 4-[[2-(ethylcarbamothioyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-1-yl]methoxy]benzoate
• Oprea1_748431
• F0574-0298
• 536700-94-4
• ethyl 4-{[2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methoxy}benzoate
• AKOS024584633

• Inchi： 1S/C24H30N2O5S/c1-5-25-24(32)26-12-11-17-13-21(28-3)22(29-4)14-19(17)20(26)15-31-18-9-7-16(8-10-18)23(27)30-6-2/h7-10,13-14,20H,5-6,11-12,15H2,1-4H3,(H,25,32)
• InChI Key： DDXXTTXZLYAUGJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OCC2C3=C(C=C(OC)C(OC)=C3)CCN2C(NCC)=S)C=C1

Computed Properties

• Exact Mass: 458.18754324g/mol
• Monoisotopic Mass: 458.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 589.6±60.0 °C(Predicted)
• pka: 15.10±0.40(Predicted)

Additional information on ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate

Professional Introduction to Ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate (CAS No. 536700-94-4)

Ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 536700-94-4, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a benzoate moiety linked to a complex tetrahydroisoquinoline derivative, suggests potential biological activities that are worth investigating.

The structural framework of this compound is intriguing, featuring a benzene ring esterified with an ethyl group at the fourth position and a methoxy-substituted group at the sixth position. The core of the molecule is a tetrahydroisoquinoline scaffold, which is further functionalized with an ethylcarbamothioyl group at the second position and another methoxy group at the sixth position. This intricate arrangement of functional groups makes Ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate a subject of great interest for researchers seeking novel pharmacophores.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their diverse biological activities. These compounds have been implicated in various pharmacological processes, including modulation of neurotransmitter systems and inhibition of key enzymes involved in cancer progression. The presence of both dimethoxy and ethylcarbamothioyl substituents in Ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate suggests that it may exhibit unique interactions with biological targets compared to simpler derivatives.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The tetrahydroisoquinoline core is known to be pharmacologically relevant, with several FDA-approved drugs featuring this motif. By modifying the substituents around this core structure, researchers can fine-tune the biological properties of the compound to achieve desired therapeutic effects. The ethylcarbamothioyl group and the methoxy-substituted benzene ring in Ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate introduce additional layers of complexity that could lead to novel mechanisms of action.

Recent studies have highlighted the importance of computational modeling in understanding the interactions between small molecules and biological targets. Techniques such as molecular docking and virtual screening have become indispensable tools for drug discovery. In the context of Ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate, these methods can be employed to predict how the compound might bind to specific proteins or enzymes. This information can then be used to guide experimental efforts and optimize the compound's pharmacological profile.

The synthesis of Ethyl 4-{2-(ethylcarbamothioyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-ylmethoxy}benzoate presents its own set of challenges due to its complex structure. However， advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision。 The use of palladium-catalyzed cross-coupling reactions， for instance， has revolutionized the way complex organic molecules are assembled。 These techniques allow for the introduction of multiple functional groups in a single step， which can significantly reduce the overall synthetic route。

In addition to its potential as an active pharmaceutical ingredient， Ethyl 4-{2-(ethylcarbamothioyl)-6，7-dimethoxy-l，2，3，4-tetrahydroisoquinolin-l -y lme th oxy}benz o ate could serve as an important intermediate in the synthesis of more complex molecules。 Its versatile structure allows it to be modified at multiple positions， enabling researchers to explore a wide range of chemical possibilities。 This flexibility makes it a valuable tool for medicinal chemists working on developing new drugs。

The pharmacological evaluation of Ethyl 4-{2-(ethylcarbamothio yl)-6，7-dimeth oxy-l ，2 ，3 ，4 -tetrahy dro isoq uin o lin-l -y lme th oxy}benz o ate is currently underway in several research laboratories。 Initial studies have shown promising results in terms of its ability to interact with specific biological targets。 For example， preliminary data suggest that it may exhibit inhibitory activity against certain enzymes involved in cancer cell proliferation。 Further investigation is needed to fully elucidate its mechanism of action and therapeutic potential。

The development of new drugs is often a lengthy and expensive process， but compounds like Eth yl 4-{2-(ethyl carbamothio yl)-6 ，7 -dimeth oxy-l ，2 ，3 ，4 -tetrahy dro isoq uin o lin-l -y lme th oxy}benz o ate offer hope for accelerating this process through innovative approaches。 By leveraging computational methods and high-throughput screening techniques， researchers can rapidly assess the biological activity of thousands of compounds simultaneously。 This approach has already led to the discovery of several promising drug candidates that are now undergoing further testing。

In conclusion， Eth yl 4-{2-(ethyl carbamothio yl)-6 ，7 -dimeth oxy-l ，2 ，3 ，4 -tetrahy dro isoq uin o lin-l -y lme th oxy}benz o ate (CAS No. 536700-94-4) is a fascinating compound with significant potential in pharmaceutical research。 Its complex structure and diverse functional groups make it an attractive candidate for further exploration as both an active ingredient and a synthetic intermediate. As our understanding of drug design continues to evolve， compounds like this will play an increasingly important role in developing new therapies for various diseases。